Cas no 1467723-04-1 ((3-Methoxy-1,1-dioxothiolan-3-yl)methanamine)

• Product Name: (3-Methoxy-1,1-dioxothiolan-3-yl)methanamine
• CAS No: 1467723-04-1
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5251267
• Update Time: 2025-06-13

(3-Methoxy-1,1-dioxothiolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-1,1-dioxothiolan-3-yl)methanamine
• 3-(Aminomethyl)-3-methoxytetrahydrothiophene 1,1-dioxide

• Inchi： 1S/C6H13NO3S/c1-10-6(4-7)2-3-11(8,9)5-6/h2-5,7H2,1H3
• InChI Key： BVJYFWHUCYNCFL-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1(OC)CN

Additional information on (3-Methoxy-1,1-dioxothiolan-3-yl)methanamine

Comprehensive Overview of (3-Methoxy-1,1-dioxothiolan-3-yl)methanamine (CAS No. 1467723-04-1)

(3-Methoxy-1,1-dioxothiolan-3-yl)methanamine is a specialized organic compound with the CAS number 1467723-04-1, gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a thiolane ring with a methoxy group and an amine functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its sulfone (1,1-dioxo) moiety enhances stability and bioavailability.

The growing demand for sulfur-containing heterocycles like (3-Methoxy-1,1-dioxothiolan-3-yl)methanamine aligns with trends in targeted therapy development. Recent studies highlight its role in modulating enzyme inhibition, particularly in kinase-targeted drugs, a hot topic in oncology research. Its structural analogs are also explored for neuroprotective effects, linking it to trending searches such as "neurodegenerative disease treatments" and "small molecule therapeutics."

From a synthetic perspective, CAS 1467723-04-1 serves as a building block for peptide mimetics and prodrugs. Its methanamine group allows facile conjugation with carboxylic acids or carbonyl compounds, a technique widely discussed in click chemistry forums. This adaptability addresses frequent queries like "how to modify amine-containing compounds" or "strategies for sulfone incorporation in drug design."

Analytical characterization of (3-Methoxy-1,1-dioxothiolan-3-yl)methanamine typically involves NMR spectroscopy (notably ¹H and ¹³C) and mass spectrometry, critical for verifying purity—a key concern for researchers searching "HPLC methods for sulfur heterocycles." Stability studies under varying pH conditions (pH-dependent degradation) further enhance its profile as a robust intermediate.

Environmental and green chemistry aspects are increasingly relevant. The compound’s potential for biodegradation and low ecotoxicity aligns with searches like "sustainable synthetic intermediates." Recent patents disclose its use in biocatalysis routes, reducing reliance on heavy metal catalysts—a response to the "green pharmaceutical synthesis" trend.

In summary, 1467723-04-1 exemplifies innovation at the intersection of structural complexity and therapeutic relevance. Its dual functionality (amine + sulfone) positions it as a candidate for addressing drug delivery challenges—a topic dominating AI-driven drug development discussions. As research progresses, this compound may unlock answers to queries like "next-gen heterocyclic scaffolds" or "improving drug half-life with sulfones."